Cas no 1896743-32-0 (4-2-(methylsulfanyl)phenylbutan-1-amine)

• Product Name: 4-2-(methylsulfanyl)phenylbutan-1-amine
• CAS No: 1896743-32-0
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6020741
• PubChem ID: 117285816
• Update Time: 2025-05-26

4-2-(methylsulfanyl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(methylsulfanyl)phenylbutan-1-amine
• 4-[2-(methylsulfanyl)phenyl]butan-1-amine
• 1896743-32-0
• EN300-1756857

• Inchi： 1S/C11H17NS/c1-13-11-8-3-2-6-10(11)7-4-5-9-12/h2-3,6,8H,4-5,7,9,12H2,1H3
• InChI Key： MURWKPDEUJAVBL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCCCN

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-2-(methylsulfanyl)phenylbutan-1-amine

Introduction to 4-2-(Methylsulfanyl)phenylbutan-1-amine (CAS No. 1896743-32-0)

4-2-(Methylsulfanyl)phenylbutan-1-amine, with the CAS number 1896743-32-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl ring substituted with a methylsulfanyl group and a butylamine chain. These structural elements contribute to its diverse chemical properties and biological activities.

The molecular formula of 4-2-(Methylsulfanyl)phenylbutan-1-amine is C₁₁H₁₅NS, and its molecular weight is approximately 189.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a phenyl ring with a methylsulfanyl group and the subsequent addition of a butylamine chain. The precise synthesis methods can vary, but they generally involve the use of reagents such as sodium hydride, dimethyl sulfoxide (DMSO), and alkyl halides.

In terms of physical properties, 4-2-(Methylsulfanyl)phenylbutan-1-amine is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. The compound's solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and gas chromatography (GC).

The biological activity of 4-2-(Methylsulfanyl)phenylbutan-1-amine has been the subject of numerous studies. Research has shown that this compound exhibits significant activity in modulating various biological pathways, particularly those involved in neurotransmission and cellular signaling. For instance, it has been found to interact with specific receptors in the central nervous system (CNS), potentially making it a valuable candidate for the development of new therapeutic agents.

In the context of medicinal chemistry, 4-2-(Methylsulfanyl)phenylbutan-1-amine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that it can effectively reduce symptoms of anxiety and depression in animal models, suggesting its potential for further clinical development. Additionally, the compound has shown promise in alleviating pain and inflammation, making it a potential candidate for the treatment of chronic pain conditions.

The pharmacokinetic properties of 4-2-(Methylsulfanyl)phenylbutan-1-amine have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing regimens.

In terms of safety and toxicity, preliminary studies have indicated that 4-2-(Methylsulfanyl)phenylbutan-1-amine is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it requires thorough evaluation through preclinical and clinical trials to ensure its safety and efficacy in human subjects. Current research efforts are focused on optimizing its formulation and delivery methods to enhance its therapeutic potential while minimizing any potential side effects.

The future prospects for 4-2-(Methylsulfanyl)phenylbutan-1-amine are promising. Ongoing research aims to explore its potential applications in treating a wide range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, there is growing interest in investigating its use as an adjunct therapy in combination with existing treatments to improve patient outcomes.

In conclusion, 4-2-(Methylsulfanyl)phenylbutan-1-amine (CAS No. 1896743-32-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.